(23E)-20,23-Dammaradiene-3beta,25-diol
Overview
Description
(23E)-20,23-Dammaradiene-3beta,25-diol is a natural product found in Santolina oblongifolia and Vatica harmandiana with data available.
Scientific Research Applications
Anti-Inflammatory Activity
Research has shown that derivatives of (23E)-20,23-Dammaradiene-3beta,25-diol exhibit significant anti-inflammatory activity in vivo. The synthesis and modification of these derivatives, particularly with a focus on 17-alpha and 17-beta configurations, have been investigated to enhance their biological activity, particularly in animal models for inflammatory skin diseases. These findings highlight the compound's potential in the development of treatments for various inflammatory conditions (Scholz et al., 2004).
Structural and Synthesis Studies
Structural studies of (23E)-20,23-Dammaradiene-3beta,25-diol and its isomers have been a significant focus, providing insights into the synthesis of related triterpenes. For example, research has led to the revision of structures of various natural terpenoids, helping clarify the synthesis pathways and structural characteristics of these compounds, which are crucial for their biological activities and potential therapeutic applications (Takahashi et al., 2007).
Novel Compound Isolation
Isolation of novel dammarane triterpenes, including derivatives of (23E)-20,23-Dammaradiene-3beta,25-diol, from various natural sources such as Commiphora confusa resin, has been achieved. These efforts contribute to the discovery of new compounds with potential pharmacological applications (Manguro et al., 2003).
GLP-1 Secretion in Diabetes
A study on cycloart-23-ene-3β, 25-diol, a compound related to (23E)-20,23-Dammaradiene-3beta,25-diol, revealed its role in stimulating glucagon-like peptide-1 (GLP-1) secretion in diabetic rats. This suggests potential therapeutic applications for diabetes management and treatment (Badole et al., 2013).
Anti-Cancer Potential
The anti-cancer effects of derivatives of (23E)-20,23-Dammaradiene-3beta,25-diol have been explored. For instance, 25-OCH(3)-PPD, a derivative, showed promising activity against lung cancer cells, indicating its potential as a therapeutic agent for lung cancer (Wang et al., 2009).
properties
CAS RN |
101559-95-9 |
|---|---|
Product Name |
(23E)-20,23-Dammaradiene-3beta,25-diol |
Molecular Formula |
C30H50O2 |
Molecular Weight |
442.728 |
IUPAC Name |
(3S,5R,8R,9R,10R,13R,14R,17S)-17-[(4E)-6-hydroxy-6-methylhepta-1,4-dien-2-yl]-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol |
InChI |
InChI=1S/C30H50O2/c1-20(10-9-16-26(2,3)32)21-13-18-29(7)22(21)11-12-24-28(6)17-15-25(31)27(4,5)23(28)14-19-30(24,29)8/h9,16,21-25,31-32H,1,10-15,17-19H2,2-8H3/b16-9+/t21-,22-,23+,24-,25+,28+,29-,30-/m1/s1 |
InChI Key |
HSBKLMIYIQJQRR-IHSJTJJSSA-N |
SMILES |
CC1(C2CCC3(C(C2(CCC1O)C)CCC4C3(CCC4C(=C)CC=CC(C)(C)O)C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![18-[(14-Methylpentadecyl)oxy]-18-oxooctadecan-7-YL octadeca-9,12-dienoate](/img/structure/B561094.png)
![6-Nitro-1H-benzo[d]imidazol-4-amine](/img/structure/B561110.png)
